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Compound of Interest

Compound Name: Probarbital sodium

Cat. No.: B229522 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of Probarbital sodium, a Schedule III controlled substance, is a critical

component of laboratory safety and regulatory compliance.[1][2] Adherence to stringent

disposal protocols is mandatory to prevent diversion and environmental contamination. This

guide provides essential, step-by-step information on the approved disposal procedures for

Probarbital sodium in a laboratory setting, in accordance with the regulations set forth by the

Drug Enforcement Administration (DEA).

Core Disposal Principle: The "Non-Retrievable"
Standard
The cornerstone of controlled substance disposal is the DEA's "non-retrievable" standard.[3][4]

This standard dictates that the substance must be rendered permanently altered in its physical

or chemical state, making it unavailable and unusable for all practical purposes.[3][4] Disposal

methods that do not meet this standard, such as flushing down a drain or mixing with coffee

grounds or kitty litter in regular trash, are not compliant for laboratory waste.[4]

Approved Disposal Pathways for Probarbital
Sodium
Laboratories have two primary pathways for the compliant disposal of Probarbital sodium:
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On-Site Destruction: Rendering the substance non-retrievable within the registered

laboratory facility.

Third-Party Disposal via a Reverse Distributor: Transferring the substance to a DEA-

registered reverse distributor for destruction.

The selection of the appropriate pathway depends on institutional policies, the quantity of the

substance for disposal, and available resources.

Quantitative Data on Disposal Methods
While specific quantitative data on the efficiency of Probarbital sodium destruction is not

readily available in published literature, the following table provides a qualitative comparison of

the primary disposal methods.

Feature
On-Site Destruction
(Activated Charcoal)

Third-Party Disposal
(Reverse Distributor)

DEA Compliance
Meets "non-retrievable"

standard when used correctly

DEA-approved method of

disposal

Cost Per-kit purchase price
Varies by provider and quantity

of substance

Convenience
Immediate disposal of small

quantities

Requires scheduling and

coordination with vendor

Record Keeping
DEA Form 41 and internal logs

required

DEA Form 222 (for transfer)

and disposal records from

vendor

Personnel
Requires two authorized

employees as witnesses

Requires coordination with

institutional EHS and vendor

Detailed Methodologies for Disposal
Below are the detailed protocols for the two primary methods of Probarbital sodium disposal.
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Experimental Protocol 1: On-Site Destruction via
Chemical Adsorption (Activated Charcoal)
This method utilizes commercially available controlled substance disposal kits, such as Rx

Destroyer™, which contain activated charcoal.

Principle of Method:

Activated charcoal possesses a large surface area with a porous structure that allows it to

adsorb a wide range of chemical compounds through van der Waals forces.[5][6] When

Probarbital sodium is introduced into the activated charcoal slurry, it is bound to the carbon

matrix, effectively sequestering it and rendering it non-retrievable. The addition of a solidifier

then encapsulates the mixture, preventing leakage and further ensuring the substance cannot

be readily extracted.

Procedure:

Personnel and Documentation: Two authorized and trained employees must witness the

entire destruction process.[7] All details of the destruction, including the date, time, quantity

of Probarbital sodium, and the signatures of both witnesses, must be recorded on a DEA

Form 41 ("Registrants Inventory of Drugs Surrendered").[7][8]

Preparation: Prepare the commercial disposal container according to the manufacturer's

instructions. This typically involves adding a specific volume of warm water to the container

to create an activated charcoal slurry.

Introduction of Probarbital Sodium: Carefully transfer the Probarbital sodium into the

disposal container. For solid forms, they can be added directly. For solutions, they can be

poured or injected into the container.

Adsorption: Securely cap the container and agitate it gently to ensure thorough mixing of the

Probarbital sodium with the activated charcoal slurry.

Solidification: Once the substance is fully mixed, add the solidifying agent provided with the

kit. Agitate again until the contents solidify.
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Final Disposal: Once solidified, the container can be disposed of in the appropriate

hazardous waste stream as determined by your institution's Environmental Health and

Safety (EHS) department.

Logistical Protocol 2: Disposal via a DEA-Registered
Reverse Distributor
This method involves transferring the Probarbital sodium to a third-party company that is

authorized by the DEA to handle and destroy controlled substances.

Procedure:

Contact and Coordination: The DEA registrant or their authorized representative must

contact the institution's EHS department to initiate the disposal process. EHS will then

coordinate with a DEA-approved reverse distributor.

Inventory and Segregation: The Probarbital sodium intended for disposal should be

accurately inventoried and segregated from the active stock of controlled substances. It must

be clearly labeled as "For Disposal."

Documentation for Transfer:

For the transfer of a Schedule III substance like Probarbital sodium, an invoice or other

shipping document is typically required by the reverse distributor.

The documentation must include the names and addresses of the supplying and receiving

registrants, the date of transfer, and the name, dosage form, strength, and quantity of the

substance.

Packaging and Transfer: The Probarbital sodium must be securely packaged to prevent

breakage or spillage during transport. The transfer of custody to the reverse distributor must

be documented.

Record of Destruction: The reverse distributor is responsible for destroying the controlled

substance in accordance with DEA regulations. They will provide the laboratory with a

Certificate of Destruction, which serves as the official record that the substance has been
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rendered non-retrievable. This certificate, along with the transfer documentation, must be

retained by the registrant for a minimum of two years.

Logical Workflow for Probarbital Sodium Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Probarbital sodium in a laboratory setting.

Probarbital Sodium Identified for Disposal
(Expired, Unwanted, or Waste)

Small Quantity of Recoverable Waste?

On-Site Destruction
(e.g., Activated Charcoal Kit)

Yes

Contact EHS to Arrange
Disposal via Reverse Distributor

No
(Bulk Quantities)

Record on DEA Form 41
(Witnessed by 2 authorized personnel)

Dispose of Solidified Container
as Hazardous Waste

Document Transfer of Custody
(Invoice/Shipping Record)

Receive and File
Certificate of Destruction

Click to download full resolution via product page

Caption: Workflow for Probarbital Sodium Disposal in a Laboratory Setting.

By adhering to these rigorous procedures, researchers and laboratory personnel can ensure

the safe, compliant, and responsible disposal of Probarbital sodium, thereby upholding the

highest standards of laboratory safety and regulatory integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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